Cas no 898462-15-2 (N-1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl-4-nitrobenzamide)

• Product Name: N-1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl-4-nitrobenzamide
• CAS No: 898462-15-2
• MF: C₁₉H₁₉N₃O₄
• MW: 353.371864557266
• CID: 5762939
• PubChem ID: 16822151
• Update Time: 2025-06-14

N-1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl-4-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• F2539-0290
• 898462-15-2
• N-(1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl)-4-nitrobenzamide
• AKOS024658371
• N-[1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl]-4-nitrobenzamide
• AB00679364-01
• N-1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl-4-nitrobenzamide

• Inchi： 1S/C19H19N3O4/c1-12-3-6-17(9-13(12)2)21-11-15(10-18(21)23)20-19(24)14-4-7-16(8-5-14)22(25)26/h3-9,15H,10-11H2,1-2H3,(H,20,24)
• InChI Key： KQNBSGUPOVXELS-UHFFFAOYSA-N
• SMILES： O=C1CC(CN1C1C=CC(C)=C(C)C=1)NC(C1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 353.13755610g/mol
• Monoisotopic Mass: 353.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 554
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 95.2Ų

Additional information on N-1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl-4-nitrobenzamide

Recent Advances in the Study of N-1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl-4-nitrobenzamide (CAS: 898462-15-2)

The compound N-1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl-4-nitrobenzamide (CAS: 898462-15-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrolidinone scaffold and nitrobenzamide moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential as a lead compound for drug development.

One of the key areas of interest is the compound's interaction with specific biological targets. Preliminary in vitro studies have demonstrated that N-1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl-4-nitrobenzamide exhibits selective binding affinity towards certain enzymes involved in inflammatory pathways. This suggests its potential utility in the development of novel anti-inflammatory agents. Furthermore, molecular docking simulations have provided insights into the structural determinants of its binding, which could facilitate the design of more potent derivatives.

In addition to its anti-inflammatory properties, recent research has explored the compound's potential as an anticancer agent. Studies conducted on various cancer cell lines have revealed that N-1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl-4-nitrobenzamide induces apoptosis through the activation of specific signaling pathways. These findings are particularly noteworthy given the increasing demand for targeted therapies with minimal side effects. However, further in vivo studies are required to validate these observations and assess the compound's safety profile.

Another significant aspect of the current research is the optimization of the compound's synthetic route. Recent advancements in organic synthesis have enabled the production of N-1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl-4-nitrobenzamide with higher yields and purity, which is crucial for its scalability and subsequent clinical evaluation. Researchers have also explored the use of green chemistry principles to minimize environmental impact during synthesis.

Despite these promising developments, challenges remain in the clinical translation of N-1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl-4-nitrobenzamide. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive preclinical studies. Collaborative efforts between academia and industry will be essential to overcome these hurdles and accelerate the compound's progression towards clinical trials.

In conclusion, N-1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl-4-nitrobenzamide represents a compelling candidate for further investigation in the fields of inflammation and oncology. Its unique chemical structure and promising biological activity underscore the importance of continued research to fully unlock its therapeutic potential. Future studies should focus on elucidating its precise mechanism of action, optimizing its pharmacokinetic properties, and evaluating its efficacy in relevant disease models.